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Compound of Interest

Compound Name: 4-Methylphthalazin-1(2H)-one

Cat. No.: B015038

Abstract

This technical guide provides a comprehensive overview of 4-Methylphthalazin-1(2H)-one, a
heterocyclic compound of significant interest in medicinal chemistry and materials science. We
delve into its core chemical identifiers, provide a detailed, field-proven protocol for its synthesis
via cyclocondensation, and outline the analytical techniques for its structural confirmation and
purity assessment. Furthermore, this guide explores the compound's role as a versatile scaffold
in drug discovery, particularly in the development of novel therapeutic agents. This document is
intended as a foundational resource for researchers, chemists, and drug development
professionals working with phthalazinone derivatives.

Introduction: The Significance of the Phthalazinone
Scaffold

The phthalazin-1(2H)-one core is a privileged diazaheterobicyclic scaffold that appears in a
wide array of synthetic molecules relevant to medicinal chemistry.[1][2] Its structural rigidity and
capacity for diverse substitutions make it a versatile building block for drug development.[3]
Phthalazinone derivatives are known to possess a broad spectrum of pharmacological
activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective properties.
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4-Methylphthalazin-1(2H)-one, specifically, is a fundamental derivative where a methyl group
at the C4 position influences its chemical reactivity and biological profile.[4] It serves as a
crucial starting material and intermediate for the synthesis of more complex molecules,
including potent enzyme inhibitors like Poly(ADP-ribose)polymerase (PARP) inhibitors used in
oncology.[4][5][6] Understanding its fundamental properties, synthesis, and handling is
therefore critical for its effective application in research and development.

Chemical Identity and Physicochemical Properties

Accurate identification is paramount in chemical research. The key identifiers and properties for
4-Methylphthalazin-1(2H)-one are summarized below.

Chemical Structure
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Starting Materials:
- 2-Acetylbenzoic Acid
- Hydrazine Hydrate
- Ethanol (Solvent)

1. Combine & Heat

Reaction Step:
Combine reactants in ethanol.
Reflux mixture for 2-4 hours.

. Reaction Complete

Cooling & Precipitation:
Cool reaction mixture to room temp,
then in an ice bath to maximize precipitation.

3. Product Crystallizes

Isolation:
Filter the precipitate using
a Buchner funnel.
Wash with cold ethanol.

. Isolate Solid

Drying:
Dry the solid product
under vacuum at 40-50°C.

5. Purified Product

Final Product:
4-Methylphthalazin-1(2H)-one
(High Purity Solid)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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